Cas no 59043-32-2 (1,3-Dioxolane-2-nonanol, 4-methylbenzenesulfonate)
59043-32-2 structure
Product Name:1,3-Dioxolane-2-nonanol, 4-methylbenzenesulfonate
CAS No:59043-32-2
MF:C19H32O6S
MW:388.518785476685
CID:340048
PubChem ID:71443206
Update Time:2025-04-19
1,3-Dioxolane-2-nonanol, 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-2-nonanol, 4-methylbenzenesulfonate
- 9-(1,3-dioxolan-2-yl)nonan-1-ol,4-methylbenzenesulfonic acid
- 59043-32-2
- DTXSID00852041
- 4-Methylbenzene-1-sulfonic acid--9-(1,3-dioxolan-2-yl)nonan-1-ol (1/1)
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- Inchi: 1S/C12H24O3.C7H8O3S/c13-9-7-5-3-1-2-4-6-8-12-14-10-11-15-12;1-6-2-4-7(5-3-6)11(8,9)10/h12-13H,1-11H2;2-5H,1H3,(H,8,9,10)
- InChI Key: KIWHRXLDQGHZEC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O1CCOC1CCCCCCCCCO
Computed Properties
- Exact Mass: 388.19206
- Monoisotopic Mass: 388.19195991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 10
- Complexity: 339
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 93.06
1,3-Dioxolane-2-nonanol, 4-methylbenzenesulfonate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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